Cas no 91511-39-6 (2-methyl-5-cyanotetrazole)

• Product Name: 2-methyl-5-cyanotetrazole
• CAS No: 91511-39-6
• MF: C₃H₃N₅
• MW: 109.089418649673
• MDL: MFCD30181973
• CID: 861154
• PubChem ID: 23279312
• Update Time: 2025-10-30

2-methyl-5-cyanotetrazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-cyanotetrazole
• 2-Methyl-2H-tetrazole-5-carbonitrile
• SCHEMBL4404308
• 2-methyl-2H-1,2,3,4-tetrazole-5-carbonitrile
• SB39883
• 2-methyltetrazole-5-carbonitrile
• 91511-39-6

• MDL： MFCD30181973
• Inchi： 1S/C3H3N5/c1-8-6-3(2-4)5-7-8/h1H3
• InChI Key： YJHCYACRUYYBSU-UHFFFAOYSA-N
• SMILES： N1(C)N=NC(C#N)=N1

Computed Properties

• Exact Mass: 109.03884512g/mol
• Monoisotopic Mass: 109.03884512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 2-methyl-5-cyanotetrazole

Introduction to 2-methyl-5-cyanotetrazole (CAS No. 91511-39-6)

2-methyl-5-cyanotetrazole, identified by its Chemical Abstracts Service (CAS) number 91511-39-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrazole family, a class of molecules characterized by a four-membered ring containing four nitrogen atoms. The presence of a cyano group at the 5-position and a methyl substituent at the 2-position imparts unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 2-methyl-5-cyanotetrazole contribute to its versatility in chemical reactions, particularly in nucleophilic substitution and cycloaddition processes. These reactions are fundamental in the development of novel pharmaceutical agents, where modifications at specific positions on the tetrazole ring can lead to enhanced binding affinity and selectivity for biological targets. The cyano group, for instance, can be further functionalized through reduction or hydrolysis to introduce amine or carboxylic acid functionalities, respectively, broadening the scope of derivatives that can be synthesized.

In recent years, 2-methyl-5-cyanotetrazole has been explored as a key building block in the synthesis of tetrazole-based drugs. One notable area of research involves its application in anticancer therapies. Tetrazole derivatives have demonstrated promising activity against various cancer cell lines by inhibiting key enzymes and pathways involved in tumor growth and proliferation. The incorporation of the cyano group into these derivatives has been shown to enhance their metabolic stability and bioavailability, making them more effective candidates for clinical trials.

Moreover, 2-methyl-5-cyanotetrazole has found utility in the development of antimicrobial agents. The structural motif of tetrazoles exhibits potent activity against Gram-positive bacteria, making it an attractive scaffold for designing novel antibiotics. Researchers have leveraged the reactivity of the cyano group to introduce additional pharmacophores that improve antimicrobial efficacy while minimizing side effects. This approach aligns with the growing need for new antibiotics to combat rising resistance among bacterial pathogens.

Another emerging application of 2-methyl-5-cyanotetrazole is in the field of neuropharmacology. Tetrazole derivatives have shown potential as modulators of neurotransmitter systems, particularly in the treatment of neurological disorders such as epilepsy and Alzheimer's disease. The ability to fine-tune the electronic properties of the tetrazole ring through substituents like the cyano group allows for precise targeting of neuronal receptors and ion channels. This has led to several preclinical studies investigating the therapeutic potential of 2-methyl-5-cyanotetrazole-based compounds.

The synthetic pathways for 2-methyl-5-cyanotetrazole have also been optimized to improve yield and scalability. Modern synthetic methods often involve multi-step cascades that minimize byproduct formation and reduce environmental impact. For instance, recent advances in transition-metal catalysis have enabled more efficient transformations of tetrazole precursors, including those derived from readily available starting materials. These innovations not only enhance the cost-effectiveness of producing 2-methyl-5-cyanotetrazole but also align with green chemistry principles by reducing waste and energy consumption.

In conclusion, 2-methyl-5-cyanotetrazole (CAS No. 91511-39-6) represents a significant compound in pharmaceutical research due to its structural versatility and biological relevance. Its role as an intermediate in synthesizing drugs for cancer, antimicrobial infections, and neurological disorders underscores its importance in medicinal chemistry. As research continues to uncover new applications and synthetic methodologies, 2-methyl-5-cyanotetrazole is poised to remain a cornerstone in the development of next-generation therapeutics.